2-methyl-1-[(1-{3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}azetidin-3-yl)methyl]-1H-imidazole

• IUPAC Name: 7-[3-[(2-methylimidazol-1-yl)methyl]azetidin-1-yl]-3-phenyltriazolo[4,5-d]pyrimidine
• InChI: InChI=1S/C18H18N8/c1-13-19-7-8-24(13)9-14-10-25(11-14)17-16-18(21-12-20-17)26(23-22-16)15-5-3-2-4-6-15/h2-8,12,14H,9-11H2,1H3
• InChI Key: FIYKTYMRSXMMEJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1CC2CN(C2)C3=NC=NC4=C3N=NN4C5=CC=CC=C5
• Molecular Formula: C18H18N8
• Molecular Weight: 346.4 g/mol
• CAS No.: 2640845-35-6

Description

Triazolopyrimidines are a class of heterocyclic compounds that have been widely studied due to their diverse biological activities. They are known to bind with a variety of enzymes and receptors in the biological system, showing versatile biological activities.

Synthesis Analysis

Triazolopyrimidines can be synthesized through various methods. One common method involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido.

Molecular Structure Analysis

The molecular structure of triazolopyrimidines is characterized by a five-membered aromatic azole chain containing two carbon and three nitrogen atoms.

Chemical Reactions Analysis

The chemical reactions involving triazolopyrimidines are diverse. For instance, hydrazonoyl halides have been widely used as reagents for the synthesis of heterocyclic compounds, both through condensation reactions, and as precursors of nitrilimines, which can undergo cycloaddition with dipolarophiles.

Mechanism of Action

The mechanism of action of triazolopyrimidines is largely dependent on their specific structure and the biological system they interact with. They are known to bind with a variety of enzymes and receptors in the biological system, showing versatile biological activities.

Future Directions

The future directions in the study of triazolopyrimidines are likely to involve the development of new synthetic methods and the exploration of their diverse biological activities. There is a continuous “race” between scientists developing novel medicines, prompting the synthesis of a great number of potential synthetic substances consistently in laboratories around the world.